Cas no 2680890-93-9 (prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate)

• Product Name: prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate
• CAS No: 2680890-93-9
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 5627704
• PubChem ID: 165930764
• Update Time: 2025-09-28

prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28308929
• prop-2-en-1-yl N-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-N-(2-hydroxypropyl)carbamate
• 2680890-93-9
• prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate

• Inchi： 1S/C14H26N2O5/c1-6-9-20-13(19)16(10-11(2)17)8-7-15-12(18)21-14(3,4)5/h6,11,17H,1,7-10H2,2-5H3,(H,15,18)
• InChI Key： CDIMURCKQDSARQ-UHFFFAOYSA-N
• SMILES： O(C(NCCN(C(=O)OCC=C)CC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.1Ų

Additional information on prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate

Prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate: Structural Features and Applications in Modern Chemistry

The compound prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate (CAS No. 2680890-93-9) represents a structurally complex organic molecule with significant relevance in the fields of medicinal chemistry and chemical synthesis. This compound integrates multiple functional groups, including a tert-butoxy carbonyl (Boc) protecting group, an aminoethyl chain, a hydroxylated propyl moiety, and a propenyl (allyl) backbone. Its unique architecture enables it to serve as a versatile intermediate in the development of bioactive molecules, particularly in the context of amino acid derivatives and peptide-based therapeutics.

The core structure of this compound features a propenyl group (CH₂=CHCH₂–) attached to a carbamate moiety. The presence of the allyl chain introduces potential for stereoselective reactions, such as allylation or conjugate additions, which are widely employed in asymmetric synthesis. The N-(2-hydroxypropyl) substituent introduces hydrophilic character to the molecule, potentially enhancing solubility in polar solvents and influencing interactions with biological targets. Meanwhile, the Boc-aminoethyl segment functions as a temporary protecting group for amine functionalities during multistep syntheses, a strategy commonly used in peptide chemistry to prevent undesired side reactions.

Recent advancements in chemical biology highlight the importance of such compounds in modulating enzyme activity and protein-protein interactions. For instance, carbamate derivatives have been explored as inhibitors of serine proteases and histone deacetylases (HDACs), where the hydroxyl group on the propyl chain may participate in hydrogen bonding with active site residues. The Boc protecting group ensures that these functional groups remain inert during synthetic steps until selective deprotection is required, allowing precise control over molecular assembly.

In the context of drug discovery, compounds bearing similar architectures have demonstrated activity against viral infections and cancer. For example, allylated carbamates have been identified as potential HIV integrase inhibitors due to their ability to disrupt viral DNA integration processes. The allyl-carbamate linkage may mimic natural substrates or transition states of target enzymes, thereby enhancing binding affinity and selectivity. Additionally, the hydroxyl functionality can be derivatized into phosphorylated or glycosylated forms to improve pharmacokinetic properties such as metabolic stability and tissue distribution.

From a synthetic perspective, the preparation of this compound likely involves sequential protection-deprotection strategies typical of modern organic synthesis. The formation of the Boc-aminoethyl-carbamate core would require coupling reactions between an amino acid derivative and tert-butyloxycarbonyl chloride under basic conditions. Subsequent introduction of the propenyl group could be achieved via alkylation or cross-coupling methodologies like Suzuki-Miyaura coupling if aryl substituents are present. The final step would involve installing the hydroxypentane chain through nucleophilic substitution or addition reactions.

Notably, recent studies have emphasized green chemistry approaches for synthesizing such multifunctional molecules. Microwave-assisted protocols and catalytic asymmetric syntheses have been reported to reduce reaction times while improving enantiomeric purity—a critical factor when targeting chiral receptors or enzymes. These innovations align with industry trends toward sustainable manufacturing practices without compromising product quality or yield.

Beyond its role as an intermediate, this compound may also serve as a scaffold for combinatorial library generation in high-throughput screening campaigns. By systematically varying substituents on either end—such as modifying the length of the propenyl chain or introducing heteroatoms into the hydroxypentane segment—researchers can rapidly identify lead candidates with optimized biological profiles. This modular approach accelerates early-stage drug discovery by enabling parallel exploration of structure-activity relationships (SAR).

Moreover, computational modeling has become an indispensable tool for predicting how this compound might interact with biomolecular targets. Molecular docking simulations suggest that both the allyl backbone and hydroxypentane side chain contribute significantly to binding affinity through hydrophobic interactions and hydrogen bonding networks within enzyme active sites or receptor pockets. These insights guide experimental design by prioritizing modifications most likely to enhance therapeutic efficacy while minimizing off-target effects.

In summary, prop-2-en-1-yl N-(2-{(tert-butoxy)carbonylamino}ethyl)-N-(2-hydroxypropyl)carbamate (CAS No. 2680890-93-9) exemplifies how strategic incorporation of multiple functional groups can create highly adaptable chemical entities for diverse applications across pharmaceutical research and industrial synthesis processes.